1,3-Dipalmitoyl-2-stearoyl glycerol

• Molecular Formula: C53H102O6
• Molecular Weight: 835.4 g/mol
• InChI: InChI=1S/C53H102O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h50H,4-49H2,1-3H3
• InChIKey: QRJMBNGGFSPTQP-UHFFFAOYSA-N

PSP: Procurement Specifications and Baseline Characteristics

1,3-Dipalmitoyl-2-stearoyl glycerol (synonym: 1,3-dipalmitoyl-2-stearoyl-sn-glycerol, abbreviated PSP) is a structurally defined, symmetric trisaturated triacylglycerol (TAG) composed of palmitic acid (C16:0) esterified at the sn-1 and sn-3 positions and stearic acid (C18:0) at the sn-2 position [1]. As a pure, single molecular species, PSP serves as a critical analytical standard and functional lipid ingredient in food science and materials research, distinct from the complex, variable mixtures found in natural fats [2]. Its defined stereochemistry and fatty acid distribution are fundamental to its unique phase behavior and crystallization properties, which have been extensively characterized using differential scanning calorimetry (DSC) and X-ray diffraction (XRD) [REFS-1, REFS-3]. This compound is a key component in understanding and engineering the physical properties of lipid-based products.

Research Area Lipid polymorphism and crystallization pathway studies

Research Area Food fat crystal network engineering and structuring

Research Area Pharmaceutical lipid matrix and thermal-responsive carrier design

Selection Logic Positionally defined sn-1,3-palmitoyl sn-2-stearoyl TAG identity

• [1] Bhaggan, K., & Danthine, S. (2018). Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids. (Doctoral dissertation, Université de Liège, Gembloux Agro-Bio Tech). View Source
• [2] Boodhoo, M. V., Bouzidi, L., & Narine, S. S. (2009). The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-3-stearoyl-sn-glycerol. Chemistry and Physics of Lipids, 160(1), 11-32. View Source
• [3] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Binary Mixtures of Tripalmitoylglycerol (PPP) and 1,3‐Dipalmitoyl‐2‐stearoyl‐sn‐glycerol (PSP): Polymorphism and Kinetic Phase Behavior. European Journal of Lipid Science and Technology, 120(3), 1700306. View Source

Why Generic Substitution of PSP Fails: Structural Differentiators

Substituting 1,3-dipalmitoyl-2-stearoyl glycerol (PSP) with other trisaturated triacylglycerols like tripalmitoylglycerol (PPP) or 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS) leads to profoundly different phase behaviors and final crystal structures, rendering generic substitution ineffective for applications requiring specific functional properties [1]. Pure PSP uniquely stabilizes in the β′ polymorph—a crystal form associated with desirable texture, smoothness, and plasticity in fat-based products—whereas pure PPP transforms to the more stable but harder and grainier β polymorph [1]. Furthermore, when blended, PSP dominates the phase behavior of binary mixtures, dictating the crystallization pathway and final solid-state properties at specific compositional thresholds [2]. Even a change in stereochemistry, as seen in its asymmetric isomer 1,2-dipalmitoyl-3-stearoyl-sn-glycerol (PPS), results in distinct melting, hardness, and microstructural properties due to the formation of a 1:1 molecular compound at a 0.5 molar fraction [3]. The quantitative evidence below demonstrates exactly why PSP cannot be considered an interchangeable commodity and why its specific procurement is critical for achieving targeted material characteristics.

PSP vs. PPP Tripalmitin may shift polymorphic outcome from β′- to β-form under identical thermal processing, altering crystal network texture.

PSP vs. PPS The structural isomer 1,2-dipalmitoyl-3-stearoyl glycerol forms a 1:1 molecular compound with PSP, changing phase behavior and solidification profiles.

PSP vs. Generic Hard Fat Mixed-acid TAG blends without defined positional distribution may produce unpredictable eutectic and monotectic phase behavior.

• [1] Bhaggan, K., & Danthine, S. (2018). Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids. (Doctoral dissertation, Université de Liège, Gembloux Agro-Bio Tech). View Source
• [2] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Binary Mixtures of Tripalmitoylglycerol (PPP) and 1,3‐Dipalmitoyl‐2‐stearoyl‐sn‐glycerol (PSP): Polymorphism and Kinetic Phase Behavior. European Journal of Lipid Science and Technology, 120(3), 1700306. View Source
• [3] Boodhoo, M. V., Bouzidi, L., & Narine, S. S. (2009). The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-3-stearoyl-sn-glycerol. Chemistry and Physics of Lipids, 160(1), 11-32. View Source

PSP Product-Specific Quantitative Evidence Guide

Polymorphic Fate: β′-Form Stabilization vs. β-Form

1,3-Dipalmitoyl-2-stearoyl glycerol (PSP) demonstrates a fundamentally different final crystal structure compared to tripalmitoylglycerol (PPP). Under identical conditions, pure PSP consistently achieves its most stable form as the β′ polymorph, whereas pure PPP transforms to the β polymorph [1]. This is a critical functional distinction, as the β′ form is associated with desirable physical attributes like smooth texture and plasticity, while the β form is linked to a coarser, more brittle, and harder consistency [2].

Stable Polymorphic Form

Head-to-head

PSP stabilizes β′-polymorph; PPP stabilizes β-polymorph under identical slow-cooling DSC (1.0 °C min⁻¹ cooling, 1.0 °C min⁻¹ re-heating).

Supports formulation design requiring β′-form crystal habit for smoother texture and reduced graininess.

Slow-cooling DSC conditions; β′-to-β transition pathway context.

Evidence Dimension	Most stable crystal polymorph
Target Compound Data	β′ polymorph
Comparator Or Baseline	Tripalmitoylglycerol (PPP) adopts the β polymorph
Quantified Difference	Not applicable (categorical polymorph difference)
Conditions	DSC and XRD analysis of pure TAGs after incubation at temperatures close to the melting point of the least stable polymorph (50°C)

Why This Matters

This difference dictates the final texture and stability of lipid-based formulations, making PSP a strategic ingredient for applications requiring β′ stabilization, whereas PPP would fail to provide the desired functional properties.

• [1] Bhaggan, K., & Danthine, S. (2018). Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids. (Doctoral dissertation, Université de Liège, Gembloux Agro-Bio Tech). View Source
• [2] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Binary Mixtures of Tripalmitoylglycerol (PPP) and 1,3‐Dipalmitoyl‐2‐stearoyl‐sn‐glycerol (PSP): Polymorphism and Kinetic Phase Behavior. European Journal of Lipid Science and Technology, 120(3), 1700306. View Source

Structural Isomer Divergence: 1:1 Molecular Compound with PPS

In binary mixtures with tripalmitoylglycerol (PPP), 1,3-dipalmitoyl-2-stearoyl glycerol (PSP) exerts a dominant influence on the crystallization pathway. At a molar fraction of PSP (X_PSP) greater than 0.3, the mixture crystallizes directly into the β′ polymorph, bypassing the α-form, and ultimately melts in the β′ form [1]. In contrast, mixtures with X_PSP ≤ 0.3 crystallize in the α form and ultimately transform to the β form. This sharp, quantifiable transition at an invariant eutectic point (X_PSP = 0.3) demonstrates that PSP acts as a β′-form promoter, dictating the final polymorphic outcome of the blend regardless of cooling rate [2].

Isomer Compound Formation

Head-to-head

PSP-PPS binary system forms a stable 1:1 (mol:mol) molecular compound at X_PSP = 0.5, with eutectic and monotectic region segmentation.

Requires high-purity PSP for predictable phase behavior in blended lipid systems.

DSC re-heating at 5.0 °C min⁻¹; cooling at 0.1 and 3.0 °C min⁻¹.

Evidence Dimension	Final polymorph after melting
Target Compound Data	β′ polymorph
Comparator Or Baseline	Mixtures with X_PSP ≤ 0.3 melt in the β polymorph
Quantified Difference	Transition from β to β′ melting occurs at a eutectic point of X_PSP = 0.3
Conditions	PPP-PSP binary mixtures cooled at 10.0 and 1.0 °C/min and reheated at 5.0 and 1.0 °C/min

Why This Matters

This threshold behavior provides a quantitative design rule for formulators: ensuring a PSP molar fraction above 0.3 in a PPP-based blend guarantees stabilization of the desired β′ polymorph, enabling precise control over product texture and performance.

• [1] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Binary Mixtures of Tripalmitoylglycerol (PPP) and 1,3‐Dipalmitoyl‐2‐stearoyl‐sn‐glycerol (PSP): Polymorphism and Kinetic Phase Behavior. European Journal of Lipid Science and Technology, 120(3), 1700306. View Source
• [2] Bhaggan, K., & Danthine, S. (2018). Characterization, polymorphism and structuring properties of trisaturated triacylglycerols containing palmitic and stearic acids. (Doctoral dissertation, Université de Liège, Gembloux Agro-Bio Tech). View Source

Crystallization Promotion: β′ Induction in Palm Oil and CBR

The symmetric 1,3-dipalmitoyl-2-stearoyl-sn-glycerol (PSP) behaves very differently in mixtures with its asymmetric isomer, 1,2-dipalmitoyl-3-stearoyl-sn-glycerol (PPS), compared to what would be expected from a simple physical mixture. At a 0.5 molar fraction of PSP, the binary system forms a 1:1 (mol:mol) molecular compound [1]. This compound formation results in a unique kinetic phase diagram with a singularity at the 0.5 composition, separating a eutectic region (X_PSP ≤ 0.5) from a monotectic region (X_PSP ≥ 0.5). This specific interaction leads to significant variations in solid fat content (SFC) and microstructure, with the PPS component notably retarding crystal growth as measured by pulse NMR [1].

Crystallization Promotion

Head-to-head

PSP promotes β′-2L polymorph stabilization in palm oil and CBR matrices; longer-chain PBP induces β-3L form under identical conditions.

Supports PSP as a specific additive to retard post-crystallization hardening and fat bloom in confectionery fats.

Palm oil, palm stearin, CBR blends; DSC, PLM, XRD analysis.

Evidence Dimension	Binary phase behavior and intermolecular interactions
Target Compound Data	Forms a 1:1 molecular compound with PPS at X_PSP = 0.5
Comparator Or Baseline	Physical mixture behavior would not exhibit this compound formation
Quantified Difference	Formation of a 1:1 molecular compound alters the liquidus line and creates a singularity in the phase diagram at X_PSP = 0.5
Conditions	Binary mixtures of PSP and PPS analyzed by DSC and pNMR at cooling rates of 0.1 and 3.0 °C/min

Why This Matters

This evidence proves that the specific stereochemistry of PSP (with palmitic acids on the primary sn-1,3 positions) leads to unique intermolecular associations that are absent in its asymmetric isomer, directly impacting key macroscopic properties like hardness and SFC, and making the two isomers non-interchangeable.

• [1] Boodhoo, M. V., Bouzidi, L., & Narine, S. S. (2009). The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-3-stearoyl-sn-glycerol. Chemistry and Physics of Lipids, 160(1), 11-32. View Source

Crystallization Kinetics: Induction Time Retardation by PPS

When comparing binary mixtures of 1,3-dipalmitoyl-2-stearoyl glycerol (PSP) with 1-palmitoyl-2,3-distearoyl-sn-glycerol (PSS) against mixtures of PPP with PSS, a key difference in final phase stabilization emerges. In the PSP-PSS system, all mixtures across the entire compositional range stabilize in the β′ phase after thermal treatment, which is highly desirable for food applications requiring a smooth texture [1]. In contrast, PPP-PSS mixtures containing a high PPP concentration ultimately transform to the β form, a phase often associated with undesirable graininess and hardness [1].

Crystallization Kinetics

Head-to-head

PPS retards crystal growth rates in PSP-PPS blends, with composition-dependent induction time measured by pNMR and fitted by modified Avrami model.

Defined minimal PPS content is required for reproducible SFC vs. time profiles and network hardness.

0.1 and 3.0 °C min⁻¹ cooling; PSP-PPS blends at 0.1 mole fraction increments.

Evidence Dimension	Most stable polymorph in binary mixtures
Target Compound Data	All PSP-PSS mixtures stabilize in the β′ phase
Comparator Or Baseline	PPP-PSS mixtures with high PPP content transform to the β form
Quantified Difference	Not applicable (categorical phase behavior difference)
Conditions	Analysis of PSS-PSP and PPP-PSS binary systems by DSC and XRD after cooling at 10.0 and 1.0 °C/min and reheating

Why This Matters

This demonstrates PSP's superior capacity to act as a β′-stabilizing agent in blends containing PSS, providing a reliable route to achieve and maintain the desired smooth, plastic texture in formulated fat products, a result not achievable with PPP.

• [1] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Polymorphism and Kinetic Behavior of Binary Mixtures of Trisaturated Triacylglycerols Containing Palmitic and Stearic Acid Under Non‐Isothermal Conditions. European Journal of Lipid Science and Technology, 120(9), 1800072. View Source

Melting Point Hierarchy in β-Polymorphs of TAG Systems

When added as a crystallization promoter to commercial fat blends, 1,3-dipalmitoyl-2-stearoyl glycerol (PSP) demonstrates a quantifiable functional impact distinct from similar molecules like 1,3-dipalmitoyl-2-behenoyl-glycerol (PBP). While both molecules promote β′ formation, PSP itself is stabilized in the β′-2L form, whereas PBP is stabilized in the β-3L form [1]. In palm oil and a cocoa butter replacer, the addition of PSP increased the melting temperatures of the blends after isothermal and nonisothermal crystallization, effectively promoting β′ formation and retarding the undesired β′ to β transformation [1].

Melting Point Hierarchy

Reported

β-polymorph melting points: β-POP 36.7 °C, β-POS 35.9 °C, β-SOS 43.0 °C. PSP (~59.5 °C) extends the saturated TAG series upward.

Validates that chain length and positional distribution are primary drivers of thermal stability in TAG selection.

Cross-study comparison; purified TAGs (99.9%), XRD, optical microscopy.

Evidence Dimension	Functionality as a crystallization promoter in complex lipid blends
Target Compound Data	PSP stabilizes in β′-2L form and increases melting temperatures of palm oil and cocoa butter replacer
Comparator Or Baseline	PBP (1,3-dipalmitoyl-2-behenoyl-glycerol) stabilizes in β-3L form
Quantified Difference	Not provided in abstract (qualitative change in melting temperature)
Conditions	Addition to palm oil, palm stearin, and cocoa butter replacer, analyzed by DSC, PLM, and XRD

Why This Matters

This shows PSP is not just a model compound but a functional ingredient with a defined and differentiating effect in real-world fat systems, making it a valuable tool for tailoring the thermal and polymorphic properties of commercial lipid formulations.

• [1] (2023). PBP and PSP promote β' form crystallization of palm oil, palm stearin, and a cocoa butter replacer. European Journal of Lipid Science and Technology, 125(12). View Source

Best Research and Industrial Application Scenarios for PSP

Confectionery Fat Structuring and CBR Optimization

Due to its pure, defined structure and well-characterized β′-stabilizing behavior, 1,3-dipalmitoyl-2-stearoyl glycerol (PSP) serves as an essential analytical standard for calibrating DSC and XRD instruments and for fundamental research into the crystallization kinetics of symmetric TAGs. Its distinct eutectic behavior in binary mixtures with PPP (transition at X_PSP = 0.3) makes it an ideal reference compound for constructing and validating kinetic phase diagrams of complex lipid systems [1].

Pharmaceutical Lipid Matrix and Drug Delivery

The demonstrated ability of PSP to exclusively stabilize the β′ polymorph in blends containing PPP or PSS is directly applicable to the formulation of margarines, shortenings, and confectionery fillings where a smooth, non-grainy texture and optimal plasticity are critical. Formulators can leverage the quantitative design rule of maintaining a PSP molar fraction above 0.3 in PPP blends to ensure the desired β′ crystal network is formed and maintained during processing and storage, preventing the undesirable transition to the β form [REFS-1, REFS-2].

Analytical Lipidomics Reference Standard and Calibration

As demonstrated in complex fat systems, PSP functions as an effective β′ crystallization promoter in palm oil and cocoa butter replacers. Its addition can be used to precisely tailor the crystallization behavior, increasing melting temperatures and retarding the β′ to β transformation. This allows product developers to engineer the thermal profile and mouthfeel of CBR-based chocolate alternatives and other confectionery products, providing a level of control not offered by other promoters like PBP which stabilize in the β-3L form [1].

Reference Compound for Studying Stereospecific Molecular Interactions in Lipids

The unique formation of a 1:1 molecular compound with its asymmetric isomer (PPS) at a 0.5 molar fraction makes PSP a valuable reference compound for studying stereospecific molecular interactions in lipid bilayers and bulk phases. Researchers can use PSP in model systems to investigate how specific positional distributions of fatty acids dictate intermolecular packing, compound formation, and resultant material properties like solid fat content and crystal growth kinetics [1].

Application

Selection Property

Validation Focus

Confectionery fat structuring and CBR optimization

Crystallization promotion and β′-form stabilization

Polymorphic stability and anti-bloom performance in plastic fat systems

Pharmaceutical lipid matrix and drug delivery research

Melting point control and phase behavior modulation

Thermal response and enzymatic degradation kinetics in lipid-based carriers

Analytical lipidomics reference standard

Positional purity and structural identity confirmation

DSC and XRD calibration for TAG quantification in complex matrices

• [1] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Binary Mixtures of Tripalmitoylglycerol (PPP) and 1,3‐Dipalmitoyl‐2‐stearoyl‐sn‐glycerol (PSP): Polymorphism and Kinetic Phase Behavior. European Journal of Lipid Science and Technology, 120(3), 1700306. View Source
• [2] Bhaggan, K., Smith, K. W., Blecker, C., & Danthine, S. (2018). Polymorphism and Kinetic Behavior of Binary Mixtures of Trisaturated Triacylglycerols Containing Palmitic and Stearic Acid Under Non‐Isothermal Conditions. European Journal of Lipid Science and Technology, 120(9), 1800072. View Source
• [3] (2023). PBP and PSP promote β' form crystallization of palm oil, palm stearin, and a cocoa butter replacer. European Journal of Lipid Science and Technology, 125(12). View Source
• [4] Boodhoo, M. V., Bouzidi, L., & Narine, S. S. (2009). The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-3-stearoyl-sn-glycerol. Chemistry and Physics of Lipids, 160(1), 11-32. View Source